
In-Depth Technical Guide: (-)-BO 2367 (CAS
145902-81-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680 Get Quote

A comprehensive review of the synthesis, properties, and biological activities of this

quinolinecarboxylic acid derivative.

Introduction
(-)-BO 2367, registered under CAS number 145902-81-4, is a complex heterocyclic compound

identified as 3-Quinolinecarboxylicacid, 7-(4-amino-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-

yl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-, monohydrochloride, (3aα,4β,7aα)-(-)-. This

molecule belongs to the quinolinecarboxylic acid class, a well-established group of compounds

known for their broad spectrum of biological activities. Derivatives of this class have shown

significant promise and clinical application as antibacterial, anticancer, and anti-inflammatory

agents. The structural complexity of (-)-BO 2367, featuring a fused isoindole moiety and

fluorine substitutions, suggests a potential for unique pharmacological properties. This guide

aims to provide a detailed overview of the available technical information regarding (-)-BO
2367 for researchers, scientists, and professionals in drug development.

Physicochemical Properties
Currently, detailed experimental data on the physicochemical properties of (-)-BO 2367 are not

extensively available in publicly accessible literature. However, based on its chemical structure,

some general properties can be inferred. The presence of the carboxylic acid and amino

groups suggests it would exhibit some degree of water solubility, likely pH-dependent. The

fluorinated quinolone core is a common feature in many synthetic bioactive molecules, often

contributing to metabolic stability and enhanced biological activity.
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Table 1: General Physicochemical Information for (-)-BO 2367

Property Value

CAS Number 145902-81-4

Molecular Formula C₂₁H₂₁F₂N₃O₃·HCl

Full Chemical Name

3-Quinolinecarboxylicacid, 7-(4-amino-

1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-1-

cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-,

monohydrochloride, (3aα,4β,7aα)-(-)-

Structural Class Quinolonecarboxylic Acid Derivative

Biological Activity and Potential Mechanism of
Action
While specific studies on (-)-BO 2367 are scarce, the broader class of quinolinecarboxylic acid

derivatives has been extensively studied. These compounds are known to exert their biological

effects through various mechanisms.

Anticipated Biological Activities:

Antibacterial: Many fluoroquinolones function by inhibiting bacterial DNA gyrase and

topoisomerase IV, enzymes essential for DNA replication, repair, and recombination. This

leads to bacterial cell death.

Anticancer: Some quinoline derivatives have demonstrated cytotoxic effects on cancer cells

by inducing apoptosis, inhibiting cell cycle progression, or interfering with key signaling

pathways involved in tumor growth and metastasis.

Anti-inflammatory: Certain compounds in this class can modulate inflammatory responses,

potentially by inhibiting the production of pro-inflammatory cytokines or enzymes.

Due to the lack of specific experimental data for (-)-BO 2367, a definitive signaling pathway

cannot be provided at this time. However, a generalized workflow for investigating the potential

antibacterial mechanism of a novel quinolone derivative is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

